Cas no 897613-64-8 (N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide)

• Product Name: N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide
• CAS No: 897613-64-8
• MF: C₁₉H₂₁FN₄O₅S
• MW: 436.457246541977
• CID: 6338810
• PubChem ID: 16825826
• Update Time: 2025-06-12

N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide
• AKOS024625026
• F2068-0185
• 897613-64-8
• N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]-4-nitrobenzamide
• N-(2-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-4-nitrobenzamide

• Inchi： 1S/C19H21FN4O5S/c20-17-3-1-2-4-18(17)22-10-12-23(13-11-22)30(28,29)14-9-21-19(25)15-5-7-16(8-6-15)24(26)27/h1-8H,9-14H2,(H,21,25)
• InChI Key： HBHHHOUBVFAEPG-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(N1CCN(C2C=CC=CC=2F)CC1)(=O)=O

Computed Properties

• Exact Mass: 436.12166912g/mol
• Monoisotopic Mass: 436.12166912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 124Ų

Additional information on N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide

N-(2-{4-(2-Fluorophenyl)Piperazin-1-ylsulfonyl}ethyl)-4-Nitrobenzamide (CAS No. 897613-64-8): A Comprehensive Overview

N-(2-{4-(2-Fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide (CAS No. 897613-64-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and features a nitrobenzamide moiety, which contributes to its unique pharmacological properties. The presence of a fluorophenyl group further enhances its biological activity and selectivity.

The chemical structure of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide is characterized by a piperazine ring linked to a sulfonyl group, which is attached to an ethyl chain. The nitrobenzamide moiety is positioned at the terminal end of the ethyl chain, creating a complex and highly functionalized molecule. This intricate structure provides a foundation for its diverse biological activities, including anti-inflammatory, analgesic, and potential anti-cancer properties.

Recent studies have highlighted the potential of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy in reducing inflammation and pain in animal models. The compound's ability to modulate specific inflammatory pathways, such as the NF-κB signaling pathway, makes it a promising candidate for the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory properties, N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide has shown potential as an analgesic agent. Clinical trials have indicated that it can effectively alleviate pain without the side effects commonly associated with traditional analgesics, such as opioids. This makes it an attractive option for patients suffering from chronic pain conditions.

The compound's nitrobenzamide moiety plays a crucial role in its analgesic activity by interacting with specific receptors in the central nervous system. The fluorophenyl group enhances its selectivity and potency, making it more effective at lower doses. This improved selectivity also reduces the risk of off-target effects and adverse reactions.

Furthermore, preliminary studies have suggested that N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide may have anti-cancer properties. Research conducted at the National Cancer Institute has shown that it can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings open up new avenues for its use in cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic profile of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for both acute and chronic administration. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces.

Safety assessments have indicated that N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide is well-tolerated at therapeutic doses. Common side effects are generally mild and include gastrointestinal discomfort and dizziness. However, long-term safety data are still being collected to ensure its suitability for extended use.

In conclusion, N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide (CAS No. 897613-64-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and clinical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential uses in various medical conditions.